Cas no 73688-87-6 (Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI))
73688-87-6 structure
Product Name:Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
CAS No:73688-87-6
MF:C13H10BCl2NO3
MW:309.940401554108
CID:572142
PubChem ID:3056314
Update Time:2025-04-19
Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI)
- [3-[(3,4-dichlorobenzoyl)amino]phenyl]boronic acid
- 73688-87-6
- m-(3,4-Dichlorobenzamido)benzeneboronic acid
- Benzeneboronic acid, m-(3,4-dichlorobenzamido)-
- DTXSID20223971
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- Inchi: 1S/C13H10BCl2NO3/c15-11-5-4-8(6-12(11)16)13(18)17-10-3-1-2-9(7-10)14(19)20/h1-7,19-20H,(H,17,18)
- InChI Key: ZHBUQXITRPQLEN-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(NC1C=CC=C(B(O)O)C=1)=O)Cl
Computed Properties
- Exact Mass: 309.013
- Monoisotopic Mass: 309.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Density: 1.47
- Refractive Index: 1.643
- PSA: 73.05000
- LogP: 2.30950
Boronic acid,[3-[(3,4-dichlorobenzoyl)amino]phenyl]- (9CI) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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